Cas no 923227-47-8 (N-{4-1-butanoyl-5-(2-chloro-6-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{4-1-butanoyl-5-(2-chloro-6-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 923227-47-8
• MF: C₂₀H₂₁ClFN₃O₃S
• MW: 437.915446043015
• CID: 5426888
• PubChem ID: 18593971
• Update Time: 2025-10-31

N-{4-1-butanoyl-5-(2-chloro-6-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[5-(2-Chloro-6-fluorophenyl)-4,5-dihydro-1-(1-oxobutyl)-1H-pyrazol-3-yl]phenyl]methanesulfonamide
• N-(4-(1-butyryl-5-(2-chloro-6-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• N-{4-[1-butanoyl-5-(2-chloro-6-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• N-[4-[2-butanoyl-3-(2-chloro-6-fluorophenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• SCHEMBL14133898
• VU0609445-1
• F3300-0011
• 923227-47-8
• AKOS024482082
• N-{4-1-butanoyl-5-(2-chloro-6-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

• Inchi： 1S/C20H21ClFN3O3S/c1-3-5-19(26)25-18(20-15(21)6-4-7-16(20)22)12-17(23-25)13-8-10-14(11-9-13)24-29(2,27)28/h4,6-11,18,24H,3,5,12H2,1-2H3
• InChI Key： VTSFYHZNOZXXKQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1CC(C2C=CC(=CC=2)NS(C)(=O)=O)=NN1C(CCC)=O)F

Computed Properties

• Exact Mass: 437.0976186g/mol
• Monoisotopic Mass: 437.0976186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 539.9±60.0 °C(Predicted)
• pka: 8.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{4-1-butanoyl-5-(2-chloro-6-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Professional Introduction to N-{4-1-butanoyl-5-(2-chloro-6-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 923227-47-8)

N-{4-1-butanoyl-5-(2-chloro-6-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical chemistry. This compound, identified by its CAS number 923227-47-8, has garnered attention due to its unique chemical properties and its promising applications in the development of novel therapeutic agents. The intricate arrangement of functional groups within its molecular framework suggests a high degree of specificity, which is crucial for targeting biological pathways effectively.

The compound's structure incorporates several key elements that contribute to its pharmacological relevance. The presence of a butanoyl group at the 4-position of the pyrazole ring introduces a hydrophobic moiety, enhancing its solubility and bioavailability. Additionally, the 2-chloro-6-fluorophenyl substituent at the 5-position of the pyrazole ring adds another layer of complexity, potentially influencing both metabolic stability and binding affinity to biological targets. These features make N-{4-1-butanoyl-5-(2-chloro-6-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide a compelling candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of small molecules that can modulate inflammatory and immunological responses. The sulfonamide moiety in N-{4-1-butanoyl-5-(2-chloro-6-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is particularly noteworthy, as sulfonamides have a well-documented history of being effective in treating various inflammatory conditions. The combination of this group with the pyrazole scaffold suggests that this compound may have anti-inflammatory properties, making it a valuable asset in the quest to develop treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The potential applications of N-{4-1-butanoyl-5-(2-chloro-6-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide extend beyond anti-inflammatory therapies. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression. Specifically, its molecular structure resembles those of known kinase inhibitors, which are critical in targeted cancer therapies. The butanoyl and sulfonamide groups could interact with specific residues on the target enzyme, disrupting its function and thereby impeding tumor growth. This dual functionality positions N-{4-1-butanoyl-5-(2-chloro-6-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide as a promising lead compound for further development in oncology research.

The synthesis and characterization of N-{4-1-butanoyl-5-(2-chloro-6-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylyphenyl}methanesulfonamide have been meticulously designed to ensure high purity and yield. Advanced synthetic techniques have been employed to construct the complex core structure efficiently. Techniques such as multi-step organic synthesis, including condensation reactions and nucleophilic substitutions, have been utilized to introduce the necessary functional groups at specific positions within the molecule. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has allowed for rigorous characterization of the compound's structure and purity.

The pharmacokinetic properties of N-{4-butanoylethoxyphenoxyacetic acid} are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary pharmacokinetic studies suggest that it exhibits moderate bioavailability and a reasonable half-life, indicating its stability within biological systems. These findings are crucial for determining appropriate dosing regimens and assessing potential side effects.

In conclusion, N-{4-butanoylethoxyphenoxyacetic acid} represents a significant advancement in pharmaceutical chemistry due to its complex molecular architecture and multifaceted pharmacological properties. Its potential applications in treating inflammatory diseases and cancer make it a highly attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like N-{4-butanoylethoxyphenoxyacetic acid} will play an increasingly important role in shaping the future of medicine.